3-Amino-6-(pyridin-3-yl)pyrazine-2-carboxylic acid

• Molecular Formula: C10H8N4O2
• Molecular Weight: 216.20 g/mol
• IUPAC Name: 3-amino-6-pyridin-3-ylpyrazine-2-carboxylic acid
• InChI: InChI=1S/C10H8N4O2/c11-9-8(10(15)16)14-7(5-13-9)6-2-1-3-12-4-6/h1-5H,(H2,11,13)(H,15,16)
• InChI Key: SAWHXWZELQIASV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CN=C(C(=N2)C(=O)O)N

Description

3-Amino-6-(pyridin-3-yl)pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H8N4O2 and its molecular weight is 216.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 3-amino-6-bromo-pyrazine-2-carboxylate (8 g, 34.48 mmol), diethyl-(3-pyridyl)borane (6.084 g, 41.38 mmol), dichloropalladium; triphenylphosphane (1.210 g, 1.724 mmol) and disodium carbonate (51.70 mL of 2 M, 103.4 mmol) in DME (100 mL) were heated overnight at 80° C. The reaction mixture was cooled and EtOAc was added. The resultant precipitate was collected, treated with water and the resultant suspension heated and filtered hot. The solution was then allowed to cool and acidified with AcOH to approx pH 5. The precipitate was collected, washed with MeOH and dried to yield the product as a yellow powder (6.22 g, 83% Yield). 1H NMR (400.0 MHz, DMSO) d 7.49 (dd, J=4.8, 7.4 Hz, 1H), 7.60 (s, 2H), 8.44 (d, J=7.6 Hz, 1H), 8.57 (d, J=3.7 Hz, 1H), 8.97 (s, 1H) and 9.27 (s, 1H) ppm; MS (ES+) 217